Cas no 1019361-15-9 (2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide)

2-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide is a thiadiazole derivative with notable applications in medicinal chemistry and agrochemical research. Its structure features a 1,3,4-thiadiazole core functionalized with an amino group and a methylacetamide-linked sulfanyl moiety, offering versatility in synthetic modifications. This compound exhibits potential as a precursor for biologically active molecules, particularly in the development of antimicrobial, antiviral, or herbicidal agents. The presence of both sulfanyl and acetamide groups enhances its reactivity, facilitating further derivatization. Its stability under standard conditions and compatibility with common organic solvents make it suitable for laboratory-scale synthesis. Researchers value this compound for its balanced physicochemical properties and its role in exploring structure-activity relationships in heterocyclic chemistry.

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide structure

1019361-15-9 structure

Product Name:2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide

CAS No:1019361-15-9

MF:C₅H₈N₄OS₂

MW:204.273217201233

CID:6005634

PubChem ID:28377506

Update Time:2025-10-30

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide
- Acetamide, 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-methyl-
- 2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-methylacetamide
- Z18451968
- EN300-5026682
- 1019361-15-9
- AKOS000204121
- Inchi： 1S/C5H8N4OS2/c1-7-3(10)2-11-5-9-8-4(6)12-5/h2H2,1H3,(H2,6,8)(H,7,10)
- InChI Key： HDJLMSYMKMPVLQ-UHFFFAOYSA-N
- SMILES： C(NC)(=O)CSC1=NN=C(N)S1

Computed Properties

Exact Mass: 204.01395324g/mol
Monoisotopic Mass: 204.01395324g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 134Å²

Experimental Properties

Density: 1.48±0.1 g/cm3(Predicted)
pka: 14.28±0.46(Predicted)

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-5026682-0.05g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	0.05g	$188.0	2025-03-15
Enamine	EN300-5026682-0.1g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	0.1g	$282.0	2025-03-15
Enamine	EN300-5026682-0.25g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	0.25g	$403.0	2025-03-15
Enamine	EN300-5026682-0.5g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	0.5g	$636.0	2025-03-15
Enamine	EN300-5026682-1.0g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	1.0g	$813.0	2025-03-15
Enamine	EN300-5026682-2.5g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	2.5g	$1594.0	2025-03-15
Enamine	EN300-5026682-5.0g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	5.0g	$2360.0	2025-03-15
Enamine	EN300-5026682-10.0g	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95.0%	10.0g	$3500.0	2025-03-15
Aaron	AR028SAB-50mg	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95%	50mg	$284.00	2025-02-16
Aaron	AR028SAB-100mg	2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide	1019361-15-9	95%	100mg	$413.00	2025-02-16

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

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5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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Additional information on 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide

Comprehensive Overview of 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide (CAS No. 1019361-15-9)

2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide, identified by its CAS No. 1019361-15-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique 1,3,4-thiadiazole core, a heterocyclic structure known for its diverse biological activities. The presence of both sulfanyl and acetamide functional groups enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which align with current trends in targeted therapy and sustainable chemistry.

In recent years, the demand for heterocyclic compounds like 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide has surged due to their versatility in medicinal chemistry. The compound’s amino-thiadiazole scaffold is frequently explored for its antimicrobial and anticancer properties, addressing global health challenges such as antibiotic resistance and precision medicine. Its synthetic accessibility and structural modifiability make it a valuable candidate for high-throughput screening programs, a topic frequently searched in AI-driven drug development platforms.

The CAS No. 1019361-15-9 compound also intersects with the growing field of green chemistry. Its potential as a biodegradable intermediate aligns with industry efforts to reduce environmental footprints. Laboratories focusing on sustainable synthesis often investigate derivatives of this molecule to replace traditional, less eco-friendly reagents. This relevance to circular economy principles has made it a frequent subject in academic publications and patent filings.

From a structural-activity relationship (SAR) perspective, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide offers a robust framework for molecular docking studies. Computational chemists leverage its electron-rich thiadiazole ring to model interactions with enzyme active sites, a technique widely discussed in machine learning for drug design. Such applications resonate with the increasing use of AI in predictive toxicology, a hot topic in pharmaceutical SEO trends.

In summary, 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-methylacetamide (CAS No. 1019361-15-9) exemplifies the convergence of traditional organic synthesis and cutting-edge research. Its multifaceted utility in drug discovery, agrochemical innovation, and sustainable practices ensures its continued relevance in scientific discourse. As interest grows in personalized medicine and eco-friendly solutions, this compound is poised to remain a focal point in interdisciplinary studies.